Cas no 172016-29-4 (Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine(9CI))

• Product Name: Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine(9CI)
• CAS No: 172016-29-4
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 111454
• PubChem ID: 13115389
• Update Time: 2025-04-18

Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine(9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine(9CI)
• 172016-29-4
• AKOS006360703
• DTXSID50519152
• Tricyclo[4.2.2.0~1,6~]deca-2,4,9-trien-7-amine
• tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine
• Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine (9CI)

• Inchi： 1S/C10H11N/c11-8-7-9-3-1-2-4-10(8,9)6-5-9/h1-6,8H,7,11H2
• InChI Key： HKGJUSQNFBLZQU-UHFFFAOYSA-N
• SMILES： NC1CC23C=CC=CC21C=C3

Computed Properties

• Exact Mass: 145.08923
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 2.08630